methyl 4-({[6-oxo-3-(phenylsulfonyl)pyridazin-1(6H)-yl]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-[3-(benzenesulfonyl)-6-oxopyridazin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H17N3O6S/c1-29-20(26)14-7-9-15(10-8-14)21-17(24)13-23-19(25)12-11-18(22-23)30(27,28)16-5-3-2-4-6-16/h2-12H,13H2,1H3,(H,21,24)
• InChI Key: PXSPKLDOQNHAEO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H17N3O6S
• Molecular Weight: 427.4 g/mol

Description

“Methyl 4-({[6-oxo-3-(phenylsulfonyl)pyridazin-1(6H)-yl]acetyl}amino)benzoate” is a chemical compound with the molecular formula C20H17N3O6S. It is a derivative of benzoic acid, with a phenylsulfonyl group and a pyridazinone ring in its structure.

Molecular Structure Analysis

The molecular structure of this compound includes a benzoic acid moiety, a phenylsulfonyl group, and a pyridazinone ring. The molecular weight of this compound is 427.43.

Scientific Research Applications

Heterocyclic Compound Synthesis

• Synthesis of Pyridazinone Derivatives

  Research has demonstrated the use of related compounds in the synthesis of pyridazinone derivatives, which have been evaluated as platelet aggregation inhibitors. These compounds show potential for therapeutic applications due to their ability to modulate platelet aggregation, a critical process in clot formation and cardiovascular diseases (Dal Piaz, Ciciani, & Giovannoni, 1996).

• Antimicrobial Applications

  A study on heterocyclic compounds containing pyrazolo-[1,5-a]pyrimidine and imidazo[1,2-a]pyrimidin-2-amine derivatives, physically incorporated into polyurethane varnish and printing ink, showed very good antimicrobial effects. This suggests potential for these compounds to be used as antimicrobial coatings in various applications (El‐Wahab et al., 2015).

• Synthesis of Fused Pyrimidinones

  Another study utilized methyl 2-benzoylamino-3-dimethylaminopropenoate as a reagent for preparing various derivatives of fused pyrimidinones. These compounds are of interest for their potential biological activities and applications in medicinal chemistry (Stanovnik et al., 1990).

Molecular Docking and Biological Activity

• Molecular Docking Studies

  Synthesized compounds have been subjected to molecular docking studies to assess their potential as enzyme inhibitors, specifically targeting AChE and BChE enzymes. These enzymes are relevant in the context of Alzheimer's disease, suggesting the therapeutic potential of these compounds (Kausar et al., 2019).

• Antimalarial and Antiviral Properties

  Compounds synthesized from similar sulfonamides have been investigated for their antimalarial activity and were also theorized for potential application against COVID-19 through computational calculations and molecular docking studies. This highlights the broad-spectrum potential of these compounds in combating infectious diseases (Fahim & Ismael, 2021).

Mechanism of Action

Target of Action

It is known that pyridazinone derivatives, which this compound is a part of, have been utilized in medicinal chemistry against a range of biological targets .

Mode of Action

Pyridazinone derivatives have been shown to exhibit a wide range of pharmacological activities . For example, one of the most potent PDE-III inhibitors was a pyridazinone derivative .

Biochemical Pathways

Pyridazinone derivatives have been shown to impact a variety of physiological effects .

Result of Action

Pyridazinone derivatives have been demonstrated to possess a wide range of biological properties .

Future Directions

The future directions for research on this compound could include further exploration of its potential pharmacological activities, as suggested by the activities observed for other pyridazine and pyridazinone derivatives. Additionally, more detailed studies on its physical and chemical properties, as well as its safety profile, would be beneficial.